Cas no 63163-97-3 (2-(3-pentadecylphenoxy)butanenitrile)
63163-97-3 structure
Product Name:2-(3-pentadecylphenoxy)butanenitrile
CAS No:63163-97-3
MF:C25H41NO
MW:371.599147558212
CID:1647209
PubChem ID:112626
Update Time:2025-04-21
2-(3-pentadecylphenoxy)butanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-pentadecylphenoxy)butanenitrile
- butanenitrile, 2-(3-pentadecylphenoxy)-
- OASCYEPFYOGAJA-UHFFFAOYSA-N
- DB-216391
- DTXSID80885756
- 63163-97-3
-
- Inchi： 1S/C25H41NO/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-18-23-19-17-20-25(21-23)27-24(4-2)22-26/h17,19-21,24H,3-16,18H2,1-2H3
- InChI Key： OASCYEPFYOGAJA-UHFFFAOYSA-N
- SMILES： O(C(C#N)CC)C1=CC=CC(=C1)CCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 371.31903
- Monoisotopic Mass: 371.319
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 27
- Rotatable Bond Count: 17
- Complexity: 372
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 10.4
- Topological Polar Surface Area: 33Ų
Experimental Properties
- Density: 0.919
- Boiling Point: 485.8°C at 760 mmHg
- Flash Point: 201.5°C
- Refractive Index: 1.488
- PSA: 33.02
2-(3-pentadecylphenoxy)butanenitrile Related Literature
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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